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Compound of Interest

Compound Name: 2-APB hydrochloride

Cat. No.: B160591

Technical Support Center: 2-APB Hydrochloride

This guide provides best practices, frequently asked questions, and troubleshooting advice for
the preparation and use of 2-Aminoethoxydiphenylborane (2-APB) hydrochloride stock
solutions in a research setting.

Frequently Asked Questions (FAQs)

Q1: What is 2-APB hydrochloride and what are its primary applications in research?

2-Aminoethoxydiphenylborane (2-APB) is a versatile, membrane-permeable chemical
modulator used extensively in calcium signaling research. It is primarily known as an inhibitor of
inositol 1,4,5-trisphosphate (IP3) receptors (IC50 = 42 uM) and store-operated Ca?+ channels
(SOCs).[1][2][3] However, its pharmacology is complex, as it also blocks SERCA pumps and
modulates various TRP channels, activating some (TRPV1, TRPV2, TRPV3) while inhibiting
others (TRPC1, TRPC3, TRPC5).[1][4] Its effect on store-operated Ca2+ entry (SOCE) is
notably dose-dependent, causing potentiation at low concentrations (1-5 uM) and inhibition at
higher concentrations (>30 pM).[1]

Q2: What are the recommended solvents for preparing 2-APB hydrochloride stock solutions?

2-APB hydrochloride exhibits good solubility in several common organic solvents but is
generally insoluble in water.[5] The most frequently recommended solvent is dimethyl sulfoxide
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(DMSO).[1][2][5] Ethanol is also a viable option.[1][2][6] For consistent results, it is crucial to
use fresh, anhydrous DMSO, as moisture can reduce the compound's solubility.[5]

Q3: How should I properly store the solid 2-APB hydrochloride and the prepared stock

solutions?

e Solid Compound: The solid form of 2-APB hydrochloride is stable and can be stored at
room temperature or refrigerated (2-8°C).[1][2]

o Stock Solutions: To ensure stability, stock solutions should be aliquoted into single-use
volumes to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C.[2][3] Solutions
stored at -20°C are typically stable for up to one to two months.[1][2] For longer-term
storage, -80°C is recommended, which can extend stability for up to six months.[3] It is best
practice to prepare fresh solutions and use them on the same day if possible.[1]

Q4: Is 2-APB hydrochloride stable in agueous physiological buffers?

This is a critical consideration. Recent studies have shown that 2-APB readily hydrolyzes in
aqueous physiological buffers.[7] This degradation can lead to a loss of its intended activity on
targets like SOCE and may produce hydrolysis products with their own biological effects, such
as the inhibition of NADPH oxidase 2 (NOX2). This instability is a likely source of experimental
variability. Therefore, it is recommended to add the stock solution to aqueous media
immediately before starting the experiment.

Experimental Protocol: Preparing a 100 mM 2-APB
Stock Solution

Objective: To prepare a high-concentration stock solution of 2-APB hydrochloride in DMSO
for subsequent dilution in experimental buffers.

Materials:

e 2-APB hydrochloride (MW: 225.09 g/mol for the free base, adjust for hydrochloride salt if
necessary)

¢ Anhydrous or high-purity Dimethyl Sulfoxide (DMSOQO)
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o Calibrated analytical balance

 Sterile microcentrifuge tubes or cryovials
e Vortex mixer and/or sonicator
Procedure:

e Preparation: Work in a chemical fume hood and wear appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat.

» Weighing: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh out
the desired amount of 2-APB hydrochloride powder. For example, to prepare 1 mL of a 100
mM solution, you would weigh approximately 22.5 mg.

e Solubilization: Add the appropriate volume of anhydrous DMSO to the tube containing the
powder. For the example above, add 1 mL of DMSO.

» Dissolving: Tightly cap the tube and vortex thoroughly for 1-2 minutes. If the compound does
not dissolve completely, brief sonication in a water bath can be used to aid dissolution.
Visually inspect the solution against a light source to ensure there are no visible particulates.

» Aliquoting and Storage: Dispense the clear stock solution into single-use aliquots in sterile,
tightly sealed cryovials. Label each vial clearly with the compound name, concentration,
solvent, and preparation date.

» Storage: Immediately store the aliquots at -20°C for short-term use (up to 2 months) or -80°C
for long-term storage (up to 6 months).[2][3]

Troubleshooting Guide
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Issue

Potential Cause(s)

Recommended Solution(s)

Incomplete Dissolution

1. Incorrect solvent used.2.
Solvent is not high-purity or
has absorbed moisture.[5]3.

Solution is supersaturated.

1. Ensure you are using a
recommended solvent like
high-purity DMSO or ethanol.2.
Use a fresh, unopened bottle
of anhydrous DMSO.[5]3.
Prepare a more dilute stock

solution.

Precipitation in Stock Solution

After Freezing

1. Solution was not fully
dissolved before freezing.2.
Freeze-thaw cycles have

compromised stability.

1. Before use, warm the
aliquot to room temperature
and vortex/sonicate to
redissolve the precipitate.[1]
Ensure it is fully clear before
diluting.2. Always use single-
use aliquots to avoid freeze-

thaw cycles.[2][3]

Inconsistent or Unexpected

Experimental Results

1. Dose-dependent effects: 2-
APB has opposing effects on
SOCE at low vs. high
concentrations.[1]2.
Hydrolysis: The compound
degrades in aqueous buffers,
altering its effective
concentration and activity over
time.[7]3. Off-target effects: 2-
APB interacts with multiple
targets beyond IP3Rs and
SOCs, such as SERCA pumps
and TRP channels.[1][8]

1. Perform dose-response
experiments to characterize
the effect in your specific
system.2. Add the stock
solution to your experimental
medium immediately before
application. Minimize
incubation time in agueous
solutions.3. Be aware of the
compound's
polypharmacology. Consider
using more specific inhibitors
or genetic tools to confirm that
the observed effect is due to

the intended target.

Quantitative Data Summary

Table 1: Solubility of 2-APB
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Solvent Reported Solubility Reference(s)

S 29.4 - 45 mg/mL (or up to LIEIEIENE]
100-200 mM)

Ethanol ~10 - 25 mg/mL [1][2][5][6]

PBS (pH 7.2) =10 mg/mL [6]

| Water | Insoluble |[5] |

Table 2: Recommended Storage Conditions for 2-APB Solutions

Maximum Recommended

Storage Temperature . Reference(s)
Duration

-20°C 1 to 2 months [11[2]

| -80°C | Up to 6 months |[3] |

Visualizations
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Stock Solution Workflow

1. Weigh 2-APB HCI Powder

'

2. Add Anhydrous DMSO

'

3. Vortex / Sonicate to Dissolve

'

4. Aliquot into Single-Use Vials

5. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Experimental workflow for preparing 2-APB hydrochloride stock solutions.
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Simplified Signaling Targets of 2-APB
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Caption: The complex polypharmacology of 2-APB, illustrating its multiple cellular targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydrochloride-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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